1-((6-(4-Fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[[6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H15FN4OS2/c1-11-15(9-20-17(24)22-16-3-2-8-25-16)26-18-21-14(10-23(11)18)12-4-6-13(19)7-5-12/h2-8,10H,9H2,1H3,(H2,20,22,24)
• InChI Key: XSVQYUWFOQPPAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)F)CNC(=O)NC4=CC=CS4
• Molecular Formula: C18H15FN4OS2
• Molecular Weight: 386.5 g/mol

Description

1-((6-(4-Fluorophenyl)-3-methylimidazo[2,1-b]thiazol-2-yl)methyl)-3-(thiophen-2-yl)urea is a useful research compound. Its molecular formula is C18H15FN4OS2 and its molecular weight is 386.46. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anticholinesterase Activities

• Antioxidant Properties: Derivatives of this compound, such as coumarylthiazole derivatives containing aryl urea/thiourea groups, have been shown to exhibit significant antioxidant activity. For instance, specific derivatives demonstrated better ABTS cation radical scavenging ability compared to standard quercetin (Kurt, Gazioğlu, Sonmez, & Kuçukislamoglu, 2015).
• Anticholinesterase Activity: These compounds also exhibited inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurotransmitter breakdown. This suggests potential applications in treating neurodegenerative diseases like Alzheimer's (Kurt et al., 2015).

Pesticidal Activities

• Mosquito Larvicidal and Fungicidal Effects: Certain derivatives have been explored for their pesticidal properties. For example, derivatives with 3-thiophenyl and 2-thiophenyl groups have shown strong larvicidal activity against mosquito larvae and significant antifungal activity against plant pathogens (Choi et al., 2015).

Antimicrobial and Anticancer Properties

• Antimicrobial Activity: Novel derivatives have shown promise in inhibiting microbial activity, including against specific bacterial strains and fungal pathogens (Shankar et al., 2017).
• Anticancer Effects: Some derivatives have been evaluated for their cytotoxic effects on various cancer cell lines, indicating potential as anticancer agents (Sunil et al., 2010).

Other Applications

• Anthelmintic Agents: Certain derivatives have shown efficacy as anthelmintic agents, effective against specific parasites (Sarkar, Dwivedi, & Chauhan, 2013).
• Chemical Synthesis and Structural Characterization: The compound and its derivatives have been used in various chemical syntheses and structural characterizations, demonstrating their utility in chemical research (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).